Cas no 25567-67-3 (Benzene, chlorodinitro-)

• Product Name: Benzene, chlorodinitro-
• CAS No: 25567-67-3
• MF: C₆H₃ClN₂O₄
• MW: 202.552020311356
• CID: 267072
• PubChem ID: 33096
• Update Time: 2025-04-19

Benzene, chlorodinitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, chlorodinitro-
• 1-Chloro-2,3-dinitrobenzene
• AC1L1OY8
• Benzene, chlorodinitro- (mixed isomers)
• Chlorodinitrobenzene, all isomers
• Chlorodinitrobenzenes
• Dinitrochlorobenzenes
• EINECS 247-109-1
• UN1577
• Benzene, 1-chloro-2,3-dinitro-
• DTXSID20948455
• 25567-67-3
• SCHEMBL41402
• UNII-5VA83XCB6B
• NS00052140
• Q26840933
• Chlorodinitrobenzenes [UN1577] [Poison]
• 602-02-8
• 5VA83XCB6B
• W-110638

• Inchi： 1S/C6H3ClN2O4/c7-4-2-1-3-5(8(10)11)6(4)9(12)13/h1-3H
• InChI Key： KYDXWCHDUCDNGR-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 201.97819
• Monoisotopic Mass: 201.9781343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• PSA: 86.28